Cas no 1315346-37-2 (5-Chloro-3-(3-(trifluoromethyl)phenyl)-1H-1,2,4-triazole)

• Product Name: 5-Chloro-3-(3-(trifluoromethyl)phenyl)-1H-1,2,4-triazole
• CAS No: 1315346-37-2
• MF: C₉H₅ClF₃N₃
• MW: 247.604310750961
• CID: 5188252
• Update Time: 2025-05-21

5-Chloro-3-(3-(trifluoromethyl)phenyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(3-(trifluoromethyl)phenyl)-1H-1,2,4-triazole
• 5-Chloro-3-(3-trifluoromethyl-phenyl)-1H-[1,2,4]triazole

• Inchi： 1S/C9H5ClF3N3/c10-8-14-7(15-16-8)5-2-1-3-6(4-5)9(11,12)13/h1-4H,(H,14,15,16)
• InChI Key： NCNSSYYRQZAYKJ-UHFFFAOYSA-N
• SMILES： ClC1NN=C(C2=CC=CC(C(F)(F)F)=C2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 3.5
• Topological Polar Surface Area: 41.6

Additional information on 5-Chloro-3-(3-(trifluoromethyl)phenyl)-1H-1,2,4-triazole

5-Chloro-3-(3-(trifluoromethyl)phenyl)-1H-1,2,4-triazole: A Comprehensive Overview of Its Properties and Applications

5-Chloro-3-(3-(trifluoromethyl)phenyl)-1H-1,2,4-triazole (CAS No. 1315346-37-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-triazole family, known for its versatile biological activities and structural adaptability. The presence of both a chloro and a trifluoromethylphenyl group enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 5-Chloro-3-(3-(trifluoromethyl)phenyl)-1H-1,2,4-triazole is C9H5ClF3N3, with a molecular weight of 247.6 g/mol. Its unique structure contributes to its stability under various conditions, which is critical for applications in drug discovery and material science. Researchers often explore its potential as a building block for bioactive molecules, particularly in the development of antifungal and antimicrobial agents.

One of the most searched questions about this compound is: "What are the applications of 5-Chloro-3-(3-(trifluoromethyl)phenyl)-1H-1,2,4-triazole in modern medicine?" Studies suggest that derivatives of this compound exhibit promising activity against various pathogens, aligning with the growing demand for novel antimicrobial solutions amid rising antibiotic resistance. Its mechanism of action often involves inhibition of key enzymatic pathways in microbial cells, making it a subject of intense research.

In the agrochemical sector, 5-Chloro-3-(3-(trifluoromethyl)phenyl)-1H-1,2,4-triazole is investigated for its potential as a pesticide intermediate. The trifluoromethyl group is particularly noteworthy, as it often enhances the bioavailability and efficacy of agrochemicals. This aligns with the industry's focus on developing sustainable crop protection solutions, a hot topic in agricultural research.

From a synthetic chemistry perspective, the compound's CAS No. 1315346-37-2 is frequently referenced in patents and academic papers. Its synthesis typically involves multi-step reactions, including cyclization and halogenation processes. Researchers are also exploring greener synthetic routes to minimize environmental impact, reflecting the broader trend toward green chemistry.

The compound's physicochemical properties, such as its melting point and solubility, are critical for formulation scientists. For instance, its moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) makes it suitable for laboratory-scale experiments. These properties are often queried in search engines, highlighting the need for detailed technical data in public domains.

Another trending topic is the role of 1,2,4-triazole derivatives in cancer research. While 5-Chloro-3-(3-(trifluoromethyl)phenyl)-1H-1,2,4-triazole itself is not a drug candidate, its structural motifs are being evaluated for anticancer activity. This aligns with the increasing public interest in targeted therapies and personalized medicine.

In material science, the compound's thermal stability and electronic properties are under investigation for potential use in organic electronics. The trifluoromethylphenyl group, in particular, may influence charge transport properties, making it relevant for optoelectronic applications.

Regulatory and safety data for CAS No. 1315346-37-2 are also frequently searched. While the compound is not classified as hazardous under standard guidelines, proper handling protocols are recommended, as with all fine chemicals. This reflects the broader emphasis on laboratory safety and regulatory compliance in chemical research.

In summary, 5-Chloro-3-(3-(trifluoromethyl)phenyl)-1H-1,2,4-triazole is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile continue to inspire innovation across these fields, addressing some of the most pressing challenges in modern science.